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Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxycitronellal dimethyl acetal (CAS No. 141-92-4) is a synthetic aroma chemical prized
in the fragrance industry for its stable, delicate, and fresh floral scent profile.[1][2] It serves as a
more robust alternative to its precursor, hydroxycitronellal, an aldehyde which can be prone to
oxidation and instability.[3] The acetal form offers enhanced stability, particularly in alkaline
media, making it a versatile ingredient in a wide array of scented products.[4] Its olfactory
character is predominantly described as a soft, floral bouquet reminiscent of lily-of-the-valley
(muguet), with subtle waxy and green undertones.[4][5]

These application notes provide a comprehensive overview of Hydroxycitronellal dimethyl
acetal, including its physicochemical properties, olfactory profile, performance data, and
detailed protocols for its evaluation and incorporation into fine fragrance formulations.

Physicochemical and Olfactory Properties

A thorough understanding of the physical, chemical, and olfactory characteristics of
Hydroxycitronellal dimethyl acetal is fundamental to its effective application.
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Property Value Reference
Chemical Name ljl-dimethoxy-3,7- [4]
dimethyloctan-7-ol
CAS Number 141-92-4 [4]
Molecular Formula C12H2603 [1]
Appearance Colorless, slightly oily liquid [6]
Specific Gravity S)(.:92400 to 0.93200 @ 25.00 ]
Refractive Index jc.:44000 to 1.44400 @ 20.00 ]
Flash Point >100.00 °C [4]
Boiling Point 252.00 °C @ 760.00 mm Hg [6]
Stability Stable in alkaline media [4]
Substantivity on Smelling Strip 400 hours [4]
Olfactory Characteristic Description Reference
Odor Type Floral [4]

Odor Description

Lily, rose, muguet, waxy, green

[4]

Odor Strength

Low

[4]

Application in Fine Fragrance

Hydroxycitronellal dimethyl acetal is a versatile floralizer.[7] Its mild character allows it to

blend seamlessly into various fragrance compositions, enhancing and supporting other floral

notes without dominating the accord.

Recommended Usage Levels
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The International Fragrance Association (IFRA) provides guidelines for the safe use of
fragrance ingredients. For Hydroxycitronellal dimethyl acetal, the recommended usage level
is up to 10.00% in the final fragrance concentrate.[4][7] In commercial perfumes,
concentrations can range from 1% to as high as 40% in straight floral compositions.[1]

Synergistic Blending

This ingredient demonstrates significant synergistic effects when combined with other aromatic
compounds.[1] Its delicate aroma is intensified when blended with lower boiling point modifiers,
which helps to enhance the overall scent profile.[1][3] It is a foundational component for
creating realistic lily-of-the-valley and other white floral accords.[8][9] It also harmonizes well
with citrus, green, and woody notes.[8]

Experimental Protocols

The following protocols are designed for the systematic evaluation of Hydroxycitronellal
dimethyl acetal in a research and development setting.

Protocol for Olfactory Evaluation

Objective: To systematically assess the olfactory profile of Hydroxycitronellal dimethyl acetal
over time.

Materials:

» Hydroxycitronellal dimethyl acetal
o Standard perfume smelling strips

o Ethanol (perfumer's grade)

o Glass beakers

o Pipettes

e Stopwatch

Procedure:
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e Prepare a 10% dilution of Hydroxycitronellal dimethyl acetal in ethanol.

e Dip a standard smelling strip into the solution for 2 seconds, ensuring the strip is saturated to
a depth of 1 cm.

* Remove the strip and allow the ethanol to evaporate for 30 seconds.

o Evaluate the scent at the following intervals, recording detailed olfactory notes at each stage:
o Top Note (0-15 minutes): Initial impression.
o Heart Note (15 minutes - 2 hours): The main character of the fragrance.
o Base Note (2 hours onwards): The dry-down and lingering scent.

o Repeat the evaluation with undiluted (neat) Hydroxycitronellal dimethyl acetal for
comparison.

o Compare findings with established odor descriptions.

Protocol for Stability Testing in an Alkaline Base

Objective: To assess the stability of Hydroxycitronellal dimethyl acetal in an alkaline
medium, such as a soap base.

Materials:

o Hydroxycitronellal dimethyl acetal

e Unscented liquid soap base (pH 9-10)

» Control fragrance oil (known to be stable in soap)

» Test fragrance oil containing 5% Hydroxycitronellal dimethyl acetal
o Glass storage bottles

e Oven capable of maintaining 40°C
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e pH meter

Procedure:

Prepare two batches of the unscented soap base.
« In the first batch, incorporate the control fragrance oil at a concentration of 1%.

 In the second batch, incorporate the test fragrance oil (containing 5% Hydroxycitronellal
dimethyl acetal) at a concentration of 1%.

» Thoroughly mix both batches and decant into glass storage bottles.

» Store one set of samples (control and test) at room temperature (20-25°C) and another set in
the oven at 40°C to accelerate aging.

« Evaluate the following parameters at weekly intervals for 4 weeks:

o Olfactory Profile: Smell the samples directly from the bottle and on the skin. Note any
changes in scent character or intensity.

o Color: Visually inspect for any discoloration.
o pH: Measure and record the pH of each sample.
o Compare the stability of the test sample against the control.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the evaluation of a new fragrance raw
material like Hydroxycitronellal dimethyl acetal.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Safety and Regulatory Information

Hydroxycitronellal dimethyl acetal has undergone safety assessments by the Research
Institute for Fragrance Materials (RIFM).[1][10] Current data indicates that it is not genotoxic
and does not pose a risk for skin sensitization at current usage levels.[10][11] It is also not
considered to be phototoxic or photoallergenic.[10][11] From an environmental perspective, it is
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not classified as Persistent, Bioaccumulative, and Toxic (PBT).[6] As with all fragrance
materials, it is essential to adhere to the latest IFRA standards and regional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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